(4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol

• CAS No.: 24448-07-5
• Molecular Formula: C17H33NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: (4-ethyl-2-undecyl-5H-1,3-oxazol-4-yl)methanol
• InChI: InChI=1S/C17H33NO2/c1-3-5-6-7-8-9-10-11-12-13-16-18-17(4-2,14-19)15-20-16/h19H,3-15H2,1-2H3
• InChI Key: VBFBQEURBQANIX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC1=NC(CO1)(CC)CO

Description

(4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol is a chemical compound with the molecular formula C17H33NO2 and a molecular weight of 283.45 g/mol It is known for its unique structure, which includes an oxazoline ring, an ethyl group, and an undecyl chain

Preparation Methods

The synthesis of (4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol typically involves the reaction of an appropriate aldehyde or ketone with an amino alcohol under acidic or basic conditions to form the oxazoline ring . The reaction conditions, such as temperature and solvent, can vary depending on the specific synthetic route chosen. Industrial production methods may involve the use of catalysts to increase yield and efficiency .

Chemical Reactions Analysis

(4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxazoline derivatives.

Reduction: Reduction reactions can lead to the formation of alcohols or amines.

Substitution: The oxazoline ring can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: This compound can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: It is used in the production of polymers and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of (4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The oxazoline ring can act as a nucleophile, participating in various biochemical pathways . The ethyl and undecyl groups contribute to the compound’s hydrophobic properties, affecting its solubility and interaction with biological membranes .

Comparison with Similar Compounds

(4-ethyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol can be compared with other oxazoline derivatives, such as:

2-Phenyl-2-oxazoline: This compound has a phenyl group instead of an undecyl chain, leading to different chemical and physical properties.

2-Methyl-2-oxazoline: The presence of a methyl group instead of an ethyl group affects the compound’s reactivity and applications.

Synthesis routes and methods

Procedure details

26 g (130 mmoles) of dodecanoic acid and 31 g (260 mmoles) of 2-amino-2-ethyl-1,3-propanediol were condensed together by heating at 185°-190° C. for 30 hours. Work up and distillation of the residue at 160°-162° C./1 mm Hg gave 33.19 g (90%) of the product.